Cas no 2172142-57-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• CAS No: 2172142-57-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6060771
• PubChem ID: 165546774
• Update Time: 2025-07-23

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• 2172142-57-1
• EN300-1519619
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)pentanamido]acetic acid

• Inchi： 1S/C24H28N2O6/c1-16(10-11-22(28)26(12-13-27)14-23(29)30)25-24(31)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,27H,10-15H2,1H3,(H,25,31)(H,29,30)
• InChI Key： NDYVTLKLYQDSJK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid (CAS No. 2172142-57-1)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid (CAS No. 2172142-57-1) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both hydroxyethyl and carboxylic acid functional groups, makes it a versatile building block in drug discovery and biomaterials research. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention in the pharmaceutical and biotechnology sectors.

One of the key features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides temporary protection for the amino group, enabling selective deprotection under mild conditions. This property aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek alternatives to harsh reagents. Additionally, the hydroxyethyl moiety enhances solubility in aqueous systems, addressing challenges in peptide formulation and bioavailability.

In the context of AI-driven drug design, CAS No. 2172142-57-1 has emerged as a valuable tool for structure-activity relationship (SAR) studies. Computational models often leverage its modular structure to predict interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites. This synergy between wet-lab experiments and in silico screening exemplifies the compound's role in accelerating hit-to-lead optimization.

The compound's application extends to bioconjugation techniques, where it serves as a linker for attaching fluorescent probes or PEG chains to peptides. This is particularly relevant in theranostics, a field combining therapy and diagnostics. For instance, its use in antibody-drug conjugates (ADCs) highlights its potential in cancer immunotherapy, a hot topic in oncology research. The carboxylic acid group facilitates covalent bonding with lysine or cysteine residues, ensuring stable payload attachment.

From a market perspective, the demand for CAS No. 2172142-57-1 is driven by the expansion of peptide-based therapeutics. Analysts note a surge in inquiries related to custom peptide synthesis and GMP-grade intermediates, reflecting its commercial viability. Furthermore, its stability under lyophilization conditions makes it suitable for long-term storage, a critical factor for biobanking applications.

Quality control of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid involves advanced analytical techniques like HPLC and mass spectrometry. Purity thresholds (>98%) are essential to avoid side reactions in multi-step syntheses. Recent discussions in scientific forums emphasize the need for standardized batch-to-batch consistency, especially for clinical-grade materials.

In summary, CAS No. 2172142-57-1 represents a critical asset in modern chemical biology. Its adaptability to high-throughput screening and biocompatible modifications positions it at the forefront of personalized medicine innovations. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic platforms.